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Compound of Interest

Compound Name: 1-Cyclooctene, 3-bromo-

Cat. No.: B15128604

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
guidance on the operational and disposal procedures for 1-Cyclooctene, 3-bromo-, building
on our commitment to be your trusted partner in laboratory safety.

Proper disposal of 1-Cyclooctene, 3-bromo-, a halogenated organic compound, is critical to
ensure the safety of laboratory personnel and to prevent environmental contamination. This
guide outlines the necessary steps for its safe handling and disposal.

Immediate Safety and Handling Precautions

Before handling 1-Cyclooctene, 3-bromo-, it is crucial to consult the Safety Data Sheet (SDS)
for this specific chemical. While a comprehensive SDS is not publicly available, the following
information has been compiled from various sources.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat is recommended.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood.
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In Case of a Spill:

» Evacuate the immediate area.

o Wear appropriate PPE.

o Absorb the spill with an inert, non-combustible material such as sand or vermiculite.
o Collect the absorbed material into a designated, labeled hazardous waste container.

» Clean the spill area with a suitable solvent, and dispose of the cleaning materials as
hazardous waste.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 1-Cyclooctene,
3-bromo-. This information is essential for its safe handling and in determining the appropriate
disposal route.

Property Value

Chemical Formula CsHi3Br

Molecular Weight 189.09 g/mol

Appearance No information available

Boiling Point 79 °C at 5 Torr

Density 1.3308 g/cm3 at 25 °C

CAS Number 7422-06-2

Hazards Halogenated organic compound.

Step-by-Step Disposal Protocol

The primary disposal method for 1-Cyclooctene, 3-bromo- is incineration at a licensed
hazardous waste facility. As a halogenated organic compound, it must be segregated from non-
halogenated waste streams.
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» Waste Identification and Classification:
o 1-Cyclooctene, 3-bromo- is classified as a halogenated organic waste.[1][2]
o This classification is due to the presence of the bromine atom.

o Waste Segregation:

o Crucially, do not mix halogenated waste with non-halogenated waste.[1][3] The disposal of
mixed waste is significantly more expensive and complex.[1][3]

o Use a designated and clearly labeled waste container for "Halogenated Organic Waste."
¢ Waste Collection and Storage:

o Collect waste 1-Cyclooctene, 3-bromo- in a compatible, leak-proof container with a
secure screw-top cap.

o The container must be clearly labeled with "Hazardous Waste," the chemical name ("1-
Cyclooctene, 3-bromo-"), and the approximate quantity.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide them with all necessary information about the waste, including its chemical name
and quantity.

o Follow all institutional and local regulations for hazardous waste disposal.

Under no circumstances should 1-Cyclooctene, 3-bromo- be disposed of down the drain or in
regular trash.[1]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 1-
Cyclooctene, 3-bromo-.

Waste Generation & Handling
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Storage & Disposal
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Professional Disposal:

Incineration at Licensed Facility
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Caption: Disposal workflow for 1-Cyclooctene, 3-bromo-.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure
compliance with environmental regulations. Always prioritize safety and consult with your
institution's EHS professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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